Cas no 2228390-15-4 (methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate
• CAS No: 2228390-15-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6615626
• PubChem ID: 165824783
• Update Time: 2025-10-29

methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate
• EN300-1745606
• 2228390-15-4

• Inchi： 1S/C11H15NO4/c1-7-8(11(13)14-2)5-9(16-7)10-6-12-3-4-15-10/h5,10,12H,3-4,6H2,1-2H3
• InChI Key： XRYFFZNGWLFKMQ-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1=CC(C(=O)OC)=C(C)O1

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate

Introduction to Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate (CAS No. 2228390-15-4)

Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate, identified by its CAS number 2228390-15-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of furan derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural framework of Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate incorporates a furan ring substituted with a methyl group at the 2-position and a morpholine moiety at the 5-position. The presence of these functional groups enhances its pharmacological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on furan derivatives due to their ability to interact with various biological targets. The morpholine group, in particular, is known for its role in enhancing the solubility and bioavailability of compounds, which is crucial for their therapeutic efficacy. This feature makes Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate an attractive scaffold for the development of novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that furan derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The morpholine substitution in Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate may contribute to its ability to interact with these systems, offering a promising avenue for the development of new therapeutic agents.

Furthermore, the compound has shown promise in preliminary studies as an anti-inflammatory agent. Inflammation is a key factor in numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate to modulate inflammatory pathways could make it a valuable addition to the pharmacological arsenal against such conditions.

The synthesis of Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise control over these reactions is essential to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies have been employed to optimize the production process, making it more efficient and scalable.

In addition to its pharmacological potential, Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate has also been explored for its role in material science. Furan derivatives are known for their unique electronic properties, which make them suitable for use in organic electronics and optoelectronic devices. The morpholine group further enhances these properties by improving thermal stability and mechanical strength.

The growing interest in Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate has led to several ongoing clinical trials aimed at evaluating its efficacy and safety in various therapeutic contexts. These trials are expected to provide valuable insights into its potential as a drug candidate and may pave the way for its commercialization in the near future.

The chemical properties of Methyl 2-methyl-5-(morpholin-2-yl)furan-3-carboxylate, such as its solubility, stability, and metabolic profile, are also critical factors that influence its pharmaceutical development. Advanced analytical techniques have been utilized to characterize these properties in detail, providing a comprehensive understanding of its behavior in biological systems.

In conclusion, Methyl 2-methyl-5-(morpholin-2-y-furan--carboxylate